Cas no 58070-68-1 (Cyclohexane,(4-methoxybutyl)-)

• Product Name: Cyclohexane,(4-methoxybutyl)-
• CAS No: 58070-68-1
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 376243
• PubChem ID: 93934
• Update Time: 2025-04-19

Cyclohexane,(4-methoxybutyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane,(4-methoxybutyl)-
• (4-methoxybutyl)cyclohexane
• 4-methoxybutylcyclohexane
• 1-Methoxy-4-cyclohexylbutane
• SCHEMBL13313166
• NS00033852
• 58070-68-1
• DTXSID8069224
• EINECS 261-094-9
• Cyclohexane, (4-methoxybutyl)-

• Inchi： 1S/C11H22O/c1-12-10-6-5-9-11-7-3-2-4-8-11/h11H,2-10H2,1H3
• InChI Key： RJODNIAWMUBVRK-UHFFFAOYSA-N
• SMILES： O(C)CCCCC1CCCCC1

Computed Properties

• Exact Mass: 170.16716
• Monoisotopic Mass: 170.167065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 95.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 4.1

Experimental Properties

• Density: 0.851
• Boiling Point: 225.7°Cat760mmHg
• Flash Point: 77.2°C
• Refractive Index: 1.439
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers